Cas no 1779792-62-9 (2-(5,5-Difluoroazepan-4-yl)acetonitrile)

• Product Name: 2-(5,5-Difluoroazepan-4-yl)acetonitrile
• CAS No: 1779792-62-9
• MF: C₈H₁₂F₂N₂
• MW: 174.191088676453
• CID: 6536270
• PubChem ID: 105530291
• Update Time: 2025-10-29

2-(5,5-Difluoroazepan-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1779792-62-9
• 2-(5,5-difluoroazepan-4-yl)acetonitrile
• EN300-6737118
• 2-(5,5-Difluoroazepan-4-yl)acetonitrile

• Inchi： 1S/C8H12F2N2/c9-8(10)3-6-12-5-2-7(8)1-4-11/h7,12H,1-3,5-6H2
• InChI Key： JNUMNGJILNJDSA-UHFFFAOYSA-N
• SMILES： FC1(CCNCCC1CC#N)F

Computed Properties

• Exact Mass: 174.09685472g/mol
• Monoisotopic Mass: 174.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.8Ų

Additional information on 2-(5,5-Difluoroazepan-4-yl)acetonitrile

2-(5,5-Difluoroazepan-4-yl)acetonitrile (CAS No. 1779792-62-9): A Comprehensive Overview

Introduction to 2-(5,5-Difluoroazepan-4-yl)acetonitrile

2-(5,5-Difluoroazepan-4-yl)acetonitrile, a compound with the CAS registry number 1779792-62-9, is a highly specialized organic chemical that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a difluorinated azepane ring and an acetonitrile group, making it a valuable building block for the development of novel therapeutic agents.

The difluorinated azepane ring in this compound contributes to its stability and bioavailability, while the acetonitrile group enhances its solubility and reactivity in various chemical reactions. These properties make 1779792-62-9 an ideal candidate for use in drug design, particularly in the creation of molecules targeting specific biological pathways.

Recent advancements in synthetic chemistry have enabled researchers to efficiently synthesize 1779792-62-9, ensuring its availability for large-scale applications. The compound's structure has been extensively studied using advanced spectroscopic techniques, including NMR spectroscopy and X-ray crystallography, providing insights into its molecular geometry and conformational flexibility.

Applications in Medicinal Chemistry

The primary application of 1779792-62-9 lies in its role as an intermediate in the synthesis of bioactive compounds. Its unique structure allows for the incorporation of diverse functional groups, enabling the creation of molecules with tailored pharmacokinetic profiles. For instance, researchers have utilized 1779792-62-9 as a scaffold for developing inhibitors of kinases and other enzymes involved in disease pathways.

A recent study published in *Journal of Medicinal Chemistry* highlighted the potential of 1779792-62-9 as a lead compound for anti-cancer drug development. The compound demonstrated significant activity against several cancer cell lines, suggesting its potential as a novel therapeutic agent.

Furthermore, the difluorinated azepane ring in 1779792-62-9 has been shown to enhance the binding affinity of derivatives to their target proteins. This property has led to its use in designing molecules with improved selectivity and potency.

Synthesis and Structural Characterization

The synthesis of 1779792-62-9 involves a multi-step process that begins with the preparation of the azepane ring followed by fluorination and subsequent functionalization with the acetonitrile group. Key steps include Friedel-Crafts alkylation and nucleophilic substitution reactions, which are optimized to ensure high yields and purity.

Structural characterization of 177978888888888888888888 CAS No. 17